![molecular formula C15H13N3O4S B2447071 N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)furan-3-carboxamide CAS No. 2034542-53-3](/img/structure/B2447071.png)
N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)furan-3-carboxamide
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Overview
Description
“N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)furan-3-carboxamide” is a compound that belongs to the class of 1,2,4-oxadiazole derivatives . Oxadiazole derivatives are an important class of heterocyclic compounds, known for their broad range of chemical and biological properties . They are derived from furan by the replacement of two methylene groups with two nitrogen atoms .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazole derivatives involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available substrates . The synthesized compounds are confirmed by spectroscopic techniques .Molecular Structure Analysis
A 3D QSAR study was performed on 1,2,4-oxadiazole derivatives . The study suggested that biological activity can be enhanced by adding more bulky group near the third position substituted phenyl ring and near the fifth position substituted furan ring .Chemical Reactions Analysis
The reaction involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available substrates .Scientific Research Applications
Synthesis and Derivative Formation
Research has explored the synthesis of various derivatives of compounds similar to N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)furan-3-carboxamide. One study focused on the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on related compounds, which may be relevant for similar transformations of the compound (El-Essawy & Rady, 2011).
Furan-Fused Heterocycles
The synthesis of furan- and thio-fused heterocycles, including derivatives like furopyranone and furopyrrolone, has been studied. These processes may provide insights into the potential chemical properties and reactions of this compound (Ergun et al., 2014).
Tautomeric Equilibriums
The compound's potential for tautomeric equilibriums, similar to other furan-2-yl-oxadiazole-thiols, can be significant in understanding its chemical behavior and applications (Koparır, Çetin, & Cansiz, 2005).
Fungicidal Activity
Studies on various aromatic heterocyclic carboxamides, including those similar to the compound , have shown potential fungicidal activity, which could be relevant for agricultural or pharmaceutical applications (Banba, Yoshikawa, & Katsuta, 2013).
Energetic Material Synthesis
The synthesis of energetic materials based on similar compounds, involving 1,2,4-oxadiazol rings, indicates potential applications in the development of high-energy compounds or materials (Yu et al., 2017).
Anticancer and Antiangiogenic Effects
Research on thioxothiazolidin-4-one derivatives, incorporating similar structural elements, has shown promising results in anticancer and antiangiogenic effects, suggesting potential medical applications (Chandrappa et al., 2010).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4S/c1-8-16-14(22-18-8)12-10-3-5-21-7-11(10)23-15(12)17-13(19)9-2-4-20-6-9/h2,4,6H,3,5,7H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLYDVNWLVNJQIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=C(SC3=C2CCOC3)NC(=O)C4=COC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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